Cas no 247133-10-4 (tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate)
247133-10-4 structure
Product Name:tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
CAS No:247133-10-4
MF:C13H22N2O3
MW:254.325383663177
MDL:MFCD22628093
CID:1422219
PubChem ID:60064207
Update Time:2025-04-20
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-cyano-4-(2-hydroxyethyl)-,1,1-dimethylethyl ester
- tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
- VZWZPSMKXRKYMN-UHFFFAOYSA-N
- tert-butyl4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
- 247133-10-4
- DB-321643
- SCHEMBL2798365
- CS-0376969
- AS-0683
- E80350
- 4-Cyano-4-(2-hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
- EN300-4305540
- 1-Piperidinecarboxylic acid, 4-cyano-4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
-
- MDL: MFCD22628093
- Inchi: 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-7-4-13(10-14,5-8-15)6-9-16/h16H,4-9H2,1-3H3
- InChI Key: VZWZPSMKXRKYMN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C#N)(CCO)CC1)=O
Computed Properties
- Exact Mass: 254.16316
- Monoisotopic Mass: 254.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 73.56
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-250 MG |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 250MG |
¥ 2,877.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-500 MG |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 500MG |
¥ 3,841.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-1 G |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 1g |
¥ 4,798.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-100MG |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 100MG |
¥ 627.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-250MG |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 250MG |
¥ 1,003.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-500MG |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 500MG |
¥ 1,663.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-1G |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 1g |
¥ 2,494.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-5G |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 5g |
¥ 7,484.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100271-10G |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95% | 10g |
¥ 12,474.00 | 2023-03-31 | |
| Chemenu | CM391138-250mg |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate |
247133-10-4 | 95%+ | 250mg |
$429 | 2022-09-01 |
tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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